Cas no 1804699-16-8 (4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1804699-16-8
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4852403
• Update Time: 2025-10-28

4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H7ClF2N2/c1-3-6(8)4(11)2-5(12-3)7(9)10/h2,7H,1H3,(H2,11,12)
• InChI Key： XSGJAEBBQGKWKS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)F)=NC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine

4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine (CAS No. 1804699-16-8): A Comprehensive Overview of Its Properties and Applications

4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine (CAS No. 1804699-16-8) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its chemical stability, bioactivity, and versatility. In this article, we delve into the properties, synthesis, and potential uses of this compound, while also addressing some of the most frequently searched questions and trending topics related to it.

The molecular formula of 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine is C7H7ClF2N2, with a molecular weight of 192.59 g/mol. Its structure features a pyridine ring substituted with amino, chloro, difluoromethyl, and methyl groups, which contribute to its distinct physicochemical properties. The presence of the difluoromethyl group is particularly noteworthy, as it often enhances the compound's bioavailability and metabolic stability, making it a valuable building block in drug discovery and agrochemical formulations.

One of the most searched questions about this compound is its role in agrochemical applications. Recent studies have highlighted its potential as an intermediate in the synthesis of herbicides and pesticides. The chloro and difluoromethyl groups are known to interact with specific biological targets, making it effective in controlling weed growth and pest infestations. This aligns with the growing demand for sustainable agriculture and eco-friendly pest control solutions, which are currently trending topics in the agrochemical industry.

In the pharmaceutical sector, 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine has been explored as a precursor for the development of novel therapeutic agents. Its amino group provides a reactive site for further functionalization, enabling the creation of compounds with potential antimicrobial, anti-inflammatory, or anticancer properties. Researchers are particularly interested in its ability to modulate enzyme activity, which could lead to breakthroughs in treating diseases like diabetes and neurodegenerative disorders.

The synthesis of this compound typically involves multi-step reactions, including halogenation, amination, and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are often searched by chemists and researchers looking for efficient synthetic routes and green chemistry alternatives.

Another trending topic related to this compound is its potential in material science. The pyridine core, combined with its functional groups, makes it a candidate for developing organic semiconductors and photovoltaic materials. With the increasing focus on renewable energy and sustainable technologies, this application area is gaining traction among scientists and engineers.

Safety and handling of 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry emphasis on workplace safety and regulatory compliance.

In conclusion, 4-Amino-3-chloro-6-(difluoromethyl)-2-methylpyridine (CAS No. 1804699-16-8) is a multifaceted compound with significant potential across various industries. Its unique structure and properties make it a valuable asset in agrochemicals, pharmaceuticals, and material science. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainable development and advanced technology.